CAY10650

• Molecular Formula: C28H25NO6
• Molecular Weight: 471.5 g/mol
• InChI: InChI=1S/C28H25NO6/c1-18(2)27(31)25-16-29(26-13-8-19(28(32)33)14-24(25)26)15-20(30)17-34-21-9-11-23(12-10-21)35-22-6-4-3-5-7-22/h3-14,16,18H,15,17H2,1-2H3,(H,32,33)
• InChIKey: HTOJZPHWNDZOPQ-UHFFFAOYSA-N

CAY10650: cPLA2α Inhibitor for Inflammation Research

CAY10650 is a small-molecule inhibitor of cytosolic phospholipase A2 alpha (cPLA2α), a key enzyme that catalyzes the release of arachidonic acid from membrane phospholipids, initiating the biosynthesis of pro-inflammatory eicosanoids such as prostaglandins and leukotrienes [1]. It is characterized by a molecular formula of C28H25NO6 and a molecular weight of 471.5 g/mol [1]. CAY10650 demonstrates a highly potent in vitro inhibitory activity against cPLA2α, with a reported IC50 value of 12 nM , and is widely utilized as a research tool to dissect the role of cPLA2α in inflammatory pathways, lipid droplet formation, and cell signaling .

cPLA2α pathway inhibition study tool for inflammation research

Topical anti-inflammatory model-response context (contact dermatitis, keratitis)

Matched inactive control (CAY10641) enables target engagement specificity validation

• [1] CAY10650 Datasheet. Adooq Bioscience. Product Number A14355. View Source

Why CAY10650 Cannot Be Substituted

The cPLA2α inhibitor class is chemically and pharmacologically heterogeneous, with compounds exhibiting vast differences in potency, selectivity, and in vivo efficacy. Older, first-generation inhibitors like AACOCF3 and MAFP are known to be less potent and less specific than newer generations of inhibitors [1]. For instance, pyrrophenone has been shown to be over 100-fold more potent than MAFP and AACOCF3 in cellular assays [1]. Simply substituting CAY10650 with a different cPLA2α inhibitor without rigorous experimental validation introduces significant variability. The specific IC50 (12 nM for CAY10650 ) and its proven in vivo efficacy at defined doses (e.g., 0.1 mg/ear in murine dermatitis ) are critical parameters that cannot be assumed for other compounds. Substitution could lead to failed experiments, misinterpreted results, or a requirement for substantially higher and potentially toxic doses, undermining the reproducibility and validity of the research.

!

cPLA2α inhibitory potency may differ >100-fold across inhibitor series; cross-study interpretation requires caution

!

In vivo keratitis endpoint response may shift between inhibitors; AACOCF3 and CAY10650 produced distinct inflammation outcomes

!

Structurally matched inactive control (CAY10641) is available only for this chemical series; other cPLA2α inhibitors lack this resource

• [1] Flamand, N., et al. (2006). Effects of pyrrophenone, an inhibitor of group IVA phospholipase A2, on eicosanoid and PAF biosynthesis in human neutrophils. British Journal of Pharmacology, 149(4), 385-392. View Source

CAY10650 Comparative Evidence

cPLA2α Inhibitory Potency

CAY10650 exhibits a significantly higher potency for cPLA2α inhibition (IC50 = 12 nM ) compared to the early-generation inhibitors AACOCF3 and MAFP. While direct, side-by-side enzyme assay data for CAY10650 versus AACOCF3 or MAFP is not available in the primary literature, class-level comparisons are well-established. Studies show that the more modern inhibitor pyrrophenone (IC50 = 4.2 nM) is approximately 100-fold more potent than MAFP and AACOCF3 in cellular leukotriene biosynthesis assays [1]. Given that CAY10650's potency (12 nM) is within the same order of magnitude as pyrrophenone, it can be inferred to be vastly more potent than MAFP and AACOCF3, which require micromolar concentrations for cellular effects [1].

cPLA2α Potency

Context-dependent

IC50 12 nM; >100-fold more potent than AACOCF3 (1.5–8 µM); ~3-fold less potent than pyrrophenone (4.2 nM)

Supports mid-range potency for pathway studies

Cross-study comparison; verify in target model

Evidence Dimension	Enzyme Inhibition Potency (cPLA2α)
Target Compound Data	IC50 = 12 nM
Comparator Or Baseline	AACOCF3 and MAFP: No direct IC50 data from same assay, but are functionally >100-fold less potent than the related compound pyrrophenone in cellular assays [1].
Quantified Difference	Inferred >100-fold difference in potency based on class-level comparison.
Conditions	Isolated enzyme assay for CAY10650 ; Cellular leukotriene B4 (LTB4) biosynthesis assay in human neutrophils for pyrrophenone vs. MAFP/AACOCF3 [1].

Why This Matters

This large difference in potency translates to CAY10650 achieving effective target engagement at nanomolar concentrations, minimizing the risk of off-target effects and cytotoxicity that are more likely at the micromolar concentrations required for AACOCF3 or MAFP.

• [1] Flamand, N., et al. (2006). Effects of pyrrophenone, an inhibitor of group IVA phospholipase A2, on eicosanoid and PAF biosynthesis in human neutrophils. British Journal of Pharmacology, 149(4), 385-392. View Source

AACOCF3 vs. CAY10650 in Keratitis

CAY10650 demonstrates strong anti-inflammatory effects in a well-defined in vivo model of acute irritant contact dermatitis. When applied topically at a dose of 0.1 mg/ear in a mouse model, it significantly reduces inflammation . In contrast, other cPLA2α inhibitors, such as pyrrophenone, are typically administered systemically (e.g., 20 mg/kg intraperitoneally) in different inflammatory models like LPS-induced lung inflammation, making direct efficacy comparisons difficult [1]. This specific topical efficacy data at a defined, low dose provides a direct, actionable parameter for researchers designing local anti-inflammatory studies.

Keratitis Model

Head-to-head

AACOCF3 produced significantly less severe keratitis than CAY10650 (P<0.05, Mann-Whitney U)

CAY10650 provides moderate inflammation benchmark in keratitis model

Acanthamoeba keratitis, Chinese hamster; 50 µg/5 µL protocol

Evidence Dimension	In Vivo Anti-Inflammatory Efficacy
Target Compound Data	Topical dose of 0.1 mg/ear showed strong anti-inflammatory effects.
Comparator Or Baseline	Pyrrophenone (a more potent cPLA2α inhibitor, IC50=4.2 nM) was effective at 20 mg/kg i.p. in an LPS-induced lung inflammation model, a different disease context [1].
Quantified Difference	N/A (Different models and administration routes).
Conditions	Mouse model of acute irritant contact dermatitis (CAY10650) ; LPS-induced lung inflammation in BALB/c mice (pyrrophenone) [1].

Why This Matters

This data validates the utility of CAY10650 for topical applications in inflammatory skin disease models and provides a specific, proven dose for researchers to replicate, reducing the need for extensive pilot dose-finding studies.

• [1] Pyrrophenone Datasheet. PeptideDB. View Source

Topical Efficacy in Contact Dermatitis

CAY10650 effectively suppresses lipid droplet formation and prostaglandin E2 (PGE2) secretion in human neutrophils at a concentration of 12 nM . While AACOCF3 also targets cPLA2α, its functional effects in cells typically require substantially higher concentrations. For instance, in one study, AACOCF3 was used at a concentration of 20 µM (20,000 nM) to inhibit cPLA2 in a similar cellular context, while CAY10650 achieved effects at 12 nM . This represents an over 1,600-fold difference in the effective concentration required for cellular activity.

Topical Dermatitis

Reported

0.1 mg/ear topical dose; significant anti-inflammatory effect vs vehicle

Supports topical dermatitis model-response endpoint

Mouse acute irritant contact dermatitis; validate in target system

Evidence Dimension	Cellular Functional Assay
Target Compound Data	Inhibition of PGE2 secretion and lipid droplet formation at 12 nM in neutrophils .
Comparator Or Baseline	AACOCF3 used at 20 µM (20,000 nM) to inhibit cPLA2 in a neutrophil assay .
Quantified Difference	>1,600-fold lower effective concentration for CAY10650.
Conditions	Human neutrophils (CAY10650) ; Human neutrophils (AACOCF3) .

Why This Matters

The ability of CAY10650 to exert potent cellular effects at low nanomolar concentrations, compared to the micromolar requirements of AACOCF3, highlights its superior cellular potency and is a critical factor for researchers seeking to minimize off-target effects and optimize assay conditions.

Inactive Control Compound CAY10641

In a direct head-to-head in vivo study using a Chinese hamster model of Acanthamoeba keratitis, both CAY10650 and AACOCF3 were administered topically (50 µg/5 µl, three times daily) [1]. Treatment with both compounds significantly reduced the severity and chronicity of keratitis compared to untreated controls. Notably, histological examination and clinical scoring revealed that hamsters treated with AACOCF3 exhibited less severe keratitis, characterized by milder inflammation and fewer infiltrating polymorphonuclear (PMN) cells, compared to the group treated with CAY10650 [REFS-1, REFS-2].

Matched Control

Reported

CAY10641 (inactive alcohol metabolite) commercially available as structurally matched negative control

Enables target engagement specificity validation

Unique to this chemical series; no equivalent for other cPLA2α inhibitors

Evidence Dimension	In Vivo Therapeutic Efficacy in Acanthamoeba Keratitis
Target Compound Data	Significantly reduced keratitis severity compared to control; efficacy was slightly lower than AACOCF3.
Comparator Or Baseline	AACOCF3 (50 µg/5 µl, topical) was more effective, resulting in less severe keratitis than CAY10650 [REFS-1, REFS-2].
Quantified Difference	AACOCF3 treatment group had 'very mild inflammation' similar to uninfected controls, while CAY10650 group had 'very mild inflammation and few PMN cells infiltration' [1].
Conditions	Chinese hamster model of Acanthamoeba keratitis, topical administration (50 µg/5 µl) three times daily for 14-20 days [1].

Why This Matters

This direct comparison demonstrates that despite its superior in vitro potency, CAY10650 may not always translate to superior in vivo efficacy compared to older inhibitors like AACOCF3, depending on the disease model and pharmacokinetic factors. This knowledge is crucial for researchers selecting the appropriate tool compound for specific in vivo studies, highlighting that in vitro potency alone is not a sufficient criterion for compound selection.

• [1] Tripathi, T., Abdi, M., & Alizadeh, H. (2013). Role of phospholipase A2 (PLA2) inhibitors in attenuating apoptosis of the corneal epithelial cells and mitigation of Acanthamoeba keratitis. Experimental Eye Research, 113, 128-136. (See Figure 9, PMC4465577). View Source

CAY10650 Application Scenarios

Acanthamoeba Keratitis Research

Based on its validated efficacy in a murine acute irritant contact dermatitis model at a topical dose of 0.1 mg/ear , CAY10650 is ideally suited for probing the role of cPLA2α in skin inflammation. Researchers can confidently employ this specific dose and route of administration to study downstream effects on prostaglandin and leukotriene production in various models of dermatitis, psoriasis, or wound healing, providing a strong foundation for comparative and mechanistic studies.

Topical Anti-Inflammatory Drug Discovery

The documented ability of CAY10650 to potently suppress lipid droplet formation and PGE2 secretion in human neutrophils at a low concentration of 12 nM makes it a premier tool for cellular studies of lipid metabolism and signaling. This is particularly valuable in research areas such as metabolic disease, cancer cell biology (where lipid droplets are a key energy source), and fundamental immunology, where precise modulation of eicosanoid pathways is required.

Neutrophil cPLA2α and Eicosanoid Studies

The direct comparative data from an Acanthamoeba keratitis model [1] positions CAY10650 as a valuable reference compound for evaluating novel cPLA2α inhibitors in ocular inflammation. While AACOCF3 demonstrated slightly superior efficacy in this specific model, CAY10650's established use and commercial availability make it a reliable and accessible comparator. This allows researchers to benchmark the in vivo performance of new chemical entities against a well-characterized inhibitor, providing context for potency and efficacy assessments.

Matched Inactive Control for Target Validation

Given the established role of cPLA2α in cancer chemoresistance, particularly in cervical cancer where it acts via a β-catenin-dependent mechanism [2], CAY10650 is a critical tool for investigating this pathway. By pharmacologically inhibiting cPLA2α, researchers can assess its impact on sensitizing cancer cells to standard chemotherapeutic agents like cisplatin. The potent in vitro IC50 of 12 nM allows for precise dose-response studies to determine the threshold of cPLA2α inhibition required to reverse chemoresistance, providing essential insights for developing new combination therapies.

Application

Selection Property

Validation Focus

Acanthamoeba keratitis model studies

Benchmark cPLA2α inhibitor

Corneal inflammation endpoint response

Topical inflammation model studies

Topical anti-inflammatory model response

Dermatitis model endpoint

Neutrophil cPLA2α signaling studies

Target engagement assay

p-cPLA2α, lipid droplet, PGE2 readouts

Target engagement specificity studies

Structurally matched inactive control

Off-target effect exclusion

• [1] Tripathi, T., Abdi, M., & Alizadeh, H. (2013). Role of phospholipase A2 (PLA2) inhibitors in attenuating apoptosis of the corneal epithelial cells and mitigation of Acanthamoeba keratitis. Experimental Eye Research, 113, 128-136. View Source
• [2] Xu, H., et al. (2019). Inhibition of cytosolic phospholipase A2 alpha increases chemosensitivity in cervical carcinoma through suppressing β-catenin signaling. Cancer Biology & Therapy, 20(6), 912-921. View Source